1-(1-(3-(4-(Methylsulfonyl)phenyl)propanoyl)azetidin-3-yl)pyrrolidine-2,5-dione

• IUPAC Name: 1-[1-[3-(4-methylsulfonylphenyl)propanoyl]azetidin-3-yl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C17H20N2O5S/c1-25(23,24)14-5-2-12(3-6-14)4-7-15(20)18-10-13(11-18)19-16(21)8-9-17(19)22/h2-3,5-6,13H,4,7-11H2,1H3
• InChI Key: FOSBFMKLFDESPG-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)CCC(=O)N2CC(C2)N3C(=O)CCC3=O
• Molecular Formula: C17H20N2O5S
• Molecular Weight: 364.4 g/mol

Description

The compound “1-(1-(3-(4-(Methylsulfonyl)phenyl)propanoyl)azetidin-3-yl)pyrrolidine-2,5-dione” is a complex organic molecule. It contains a pyrrolidine-2,5-dione ring, which is a five-membered ring with nitrogen heterocycles. This type of structure is widely used by medicinal chemists to obtain compounds for the treatment of human diseases.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyrrolidine ring, which is a five-membered ring with nitrogen heterocycles. The structure also includes a methylsulfonyl group attached to a phenyl ring, and an azetidin-3-yl group.

Scientific Research Applications

PLK4 Inhibition for Cancer Therapy

• Research Findings : MSPPP was identified as a potent type-II PLK4 inhibitor (IC₅₀ = 0.026 μM). .

Anti-HIV Activity

• .

Liquid Laser Dye Material

• .

Blood Coagulation Factor Xa Inhibition

• .

Cell Cycle Regulation and Senescence

• Research Findings : MSPPP arrested cell division in S/G2 phase by inhibiting PLK4, impacting downstream signaling pathways. .

Drug-Like Properties

• .

Future Directions

Future research could focus on the synthesis and characterization of this compound, as well as the exploration of its potential biological activities. The pyrrolidine ring and its derivatives have been found to exhibit a wide range of biological activities, suggesting potential applications in drug discovery.